Cas no 14540-52-4 (1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI))
14540-52-4 structure
Product Name:1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI)
CAS No:14540-52-4
MF:C15H33O3P
MW:292.394486188889
MDL:MFCD00015008
CID:149595
PubChem ID:316404
Update Time:2025-04-19
1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI)
- tris(2,2-dimethylpropyl) phosphite
- 1-Propanol,2-dimethyl-,phosphite (3:1)
- phosphoric acid trineopentyl ester
- Phosphorigsaeure-trineopentylester
- phosphorous acid tris-(2,2-dimethyl-propyl) ester
- Trineopentyl phosphite
- Trineopentylphosphit
- Tris-<2,2-dimethyl-propyl>-phosphit
- Tri-neo-pentylphospite
- TRI-NEO-PENTYLPHOPHITE
- TRI-NEO-PENTYLPHOSPHITE
- Tri-neo-pentylphosphite,min.90%
- Tri-neo-pentylphosphite, min. 90%
- 14540-52-4
- TRINEOPENTYLPHOSPHITE
- MFCD00015008
- SCHEMBL4448101
- NSC-244346
- 2-methyl-3,3 inverted exclamation mark(R)-bipyridine
- DTXSID30311616
- NSC244346
- FT-0757606
- 1-Propanol,2-dimethyl-, phosphite (3:1)
-
- MDL： MFCD00015008
- Inchi： 1S/C15H33O3P/c1-13(2,3)10-16-19(17-11-14(4,5)6)18-12-15(7,8)9/h10-12H2,1-9H3
- InChI Key： VEKIRWDIEAVDHT-UHFFFAOYSA-N
- SMILES： P(OCC(C)(C)C)(OCC(C)(C)C)OCC(C)(C)C
Computed Properties
- Exact Mass: 292.21700
- Monoisotopic Mass: 292.217
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.3
- Topological Polar Surface Area: 27.7A^2
Experimental Properties
- Color/Form: Not determined
- Density: g/cm3
- Melting Point: 55-57°C
- Boiling Point: 80°C 0,15mm
- Flash Point: 164.4°C
- PSA: 41.28000
- LogP: 5.40140
- Sensitiveness: air sensitive
- Solubility: Not determined
1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI) Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI) Customs Data
- HS CODE：2920901900
- Customs Data：
China Customs Code:
2920901900Overview:
2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-6620-5g |
Tri-neo-pentylphosphite,min.90% |
14540-52-4 | min.90% | 5g |
2465.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-6620-1g |
Tri-neo-pentylphosphite,min.90% |
14540-52-4 | min.90% | 1g |
598.0CNY | 2021-07-12 | |
| abcr | AB102777-1 g |
Tri-neo-pentylphosphite, 90%; . |
14540-52-4 | 90% | 1 g |
€65.40 | 2023-07-20 | |
| abcr | AB102777-5 g |
Tri-neo-pentylphosphite, 90%; . |
14540-52-4 | 90% | 5 g |
€228.00 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-6620-5g |
Tri-neo-pentylphosphite,min.90% |
14540-52-4 | min.90% | 5g |
2465CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-6620-1g |
Tri-neo-pentylphosphite,min.90% |
14540-52-4 | min.90% | 1g |
598CNY | 2021-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582768-1g |
Trineopentyl phosphite |
14540-52-4 | 98% | 1g |
￥705.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582768-5g |
Trineopentyl phosphite |
14540-52-4 | 98% | 5g |
￥2620.00 | 2023-11-21 | |
| abcr | AB102777-1g |
Tri-neo-pentylphosphite, 90%; . |
14540-52-4 | 90% | 1g |
€68.10 | 2025-02-19 | |
| abcr | AB102777-5g |
Tri-neo-pentylphosphite, 90%; . |
14540-52-4 | 90% | 5g |
€237.00 | 2025-02-19 |
1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI) Related Literature
-
1. Factors in the formation of isomerically and optically pure alkyl halides. Part V. Conditions which determine the formation of 2-halogeno-2-methyl- and 2-halogeno-3-methyl-butanes in the preparation of 1-halogeno-2,2-dimethylpropanes from 2,2-dimethylpropan-1-olH. R. Hudson J. Chem. Soc. B 1968 664
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2. Quasiphosphonium intermediates. Part I. Preparation, structure, and nuclear magnetic resonance spectroscopy of triphenyl and trineopentyl phosphite–alkyl halide adductsHarry R. Hudson,Ronald G. Rees,Joseph E. Weekes J. Chem. Soc. Perkin Trans. 1 1974 982
-
3. Quasiphosphonium intermediates. Part II. Protonation of trialkyl phosphites and the mechanism of their dealkylation by hydrogen chlorideHarry R. Hudson,John C. Roberts J. Chem. Soc. Perkin Trans. 2 1974 1575
-
4. Quasiphosphonium intermediates. Part 3. Preparation, structure, and reactivity of alkoxyphosphonium halides in the reactions of neopentyl diphenylphosphinite, dineopentyl phenylphosphonite, and trineopentyl phosphite with halogenomethanes and the effect of phenoxy-substituents on the mechanism of alkyl–oxygen fission in Michaelis–Arbuzov reactionsHarry R. Hudson,Aloysius Kow,John C. Roberts J. Chem. Soc. Perkin Trans. 2 1983 1363
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H. R. Hudson,R. G. Rees,J. E. Weekes J. Chem. Soc. D 1971 1297
14540-52-4 (1-Propanol,2,2-dimethyl-, phosphite (3:1) (8CI,9CI)) Related Products
- 17013-78-4(2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane-4-methanol,phosphite (3:1) (9CI))
- 59609-05-1(1,3,2-Dioxaphosphorinane,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[5,5-dimethyl-)
- 280-45-5(2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane(8CI,9CI))
- 1449-91-8(2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,4-methyl-)
- 1005-69-2(1,3,2-Dioxaphosphorinane,2-methoxy-5,5-dimethyl-)
- 1007-57-4(1,3,2-Dioxaphosphorinane,2-ethoxy-5,5-dimethyl-)
- 1606-96-8(Phosphorous acid,tris(2-methylpropyl) ester)
- 652970-74-6(2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dihydroxy-, sodium salt (1:2))
- 52956-35-1(Phosphorous acid, diethyl propyl ester)
- 87992-82-3(Phosphorous acid, diethyl 2-methylpropyl ester)
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